Cas no 1213-82-7 (10-Chloroanthracene-9-carbonitrile)

• Product Name: 10-Chloroanthracene-9-carbonitrile
• CAS No: 1213-82-7
• MF: C₁₅H₈ClN
• MW: 237.683722496033
• MDL: MFCD00723083
• CID: 200987
• PubChem ID: 616955
• Update Time: 2025-05-21

10-Chloroanthracene-9-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenecarbonitrile,10-chloro-
• 10-CHLORO-9-CYANOANTHRACENE
• 10-chloroanthracene-9-carbonitrile
• 10-Chlor-9-anthronitril
• 10-Chloro-9-anthracenecarbonitrile
• 10-Chloro-9-anthronitrile
• 9-Chlor-10-cyan-anthracen
• 9-Chlor-10-cyano-anthracen
• 9-chloro-10-cyano-anthracene
• 9-cyano-10-chloroanthracene
• HQDVTSKVEUHDSQ-UHFFFAOYSA-N
• DTXSID40346994
• CS-0363787
• 1213-82-7
• 5-(4-METHYLPHENYL)-134-OXADIAZOLE-2-&
• MFCD00723083
• 10-Chloro-9-anthracenecarbonitrile #
• AKOS002384361
• 9-Anthracenecarbonitrile, 10-chloro-
• 10-CHLORO-ANTHRACENE-9-CARBONITRILE
• SCHEMBL24617849
• MS-20725
• FT-0633491
• 10-Chloroanthracene-9-carbonitrile

• MDL： MFCD00723083
• Inchi： 1S/C15H8ClN/c16-15-12-7-3-1-5-10(12)14(9-17)11-6-2-4-8-13(11)15/h1-8H
• InChI Key： HQDVTSKVEUHDSQ-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C(C#N)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 237.03500
• Monoisotopic Mass: 237.034527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.32
• Melting Point: 245℃
• Boiling Point: 443.7°Cat760mmHg
• Flash Point: 205°C
• Refractive Index: 1.726
• PSA: 23.79000
• LogP: 4.51808

10-Chloroanthracene-9-carbonitrile Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 10-Chloroanthracene-9-carbonitrile

Introduction to 10-Chloroanthracene-9-carbonitrile (CAS No. 1213-82-7)

10-Chloroanthracene-9-carbonitrile (CAS No. 1213-82-7) is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmacology, and organic chemistry. This compound is a derivative of anthracene, a polycyclic aromatic hydrocarbon (PAH), with a chlorine atom at the 10th position and a cyano group (-CN) at the 9th position. The combination of these substituents imparts unique electronic and structural properties to the molecule, making it a valuable compound for various applications.

The structure of 10-Chloroanthracene-9-carbonitrile is characterized by its rigid aromatic framework, which is essential for its electronic properties. The presence of the chlorine atom introduces electron-withdrawing effects, while the cyano group further enhances the electron-deficient nature of the molecule. This makes it an excellent candidate for use in organic electronics, where electron-deficient materials are highly sought after for their ability to act as acceptors in donor-acceptor systems.

Recent studies have highlighted the potential of 10-Chloroanthracene-9-carbonitrile in the development of advanced materials for optoelectronic devices. For instance, researchers have explored its use in organic photovoltaics (OPVs), where it serves as an acceptor material due to its high electron affinity and ability to form stable charge-separated states. The compound's performance in OPVs has been optimized through careful control of its molecular packing and interface engineering, leading to improved power conversion efficiencies.

In addition to its role in electronics, 10-Chloroanthracene-9-carbonitrile has also been investigated for its potential in drug delivery systems. The compound's rigid structure and functional groups make it an attractive candidate for designing drug carriers that can enhance bioavailability and target specificity. Recent research has focused on modifying the compound's surface properties to improve its biocompatibility and loading capacity for therapeutic agents.

The synthesis of 10-Chloroanthracene-9-carbonitrile typically involves multi-step organic reactions, including Friedel-Crafts chlorination and nitrile substitution. These reactions require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

10-Chloroanthracene-9-carbonitrile has also been studied for its photochemical properties, particularly its ability to undergo excited-state intramolecular charge transfer (ESICT). This property makes it a promising candidate for applications in fluorescence sensing and imaging. Researchers have demonstrated that the compound can be used as a fluorescent probe for detecting specific analytes in complex biological environments, offering high sensitivity and selectivity.

The unique combination of electronic, structural, and functional properties of 10-Chloroanthracene-9-carbonitrile continues to drive innovative research across multiple disciplines. As new applications emerge, this compound is expected to play an increasingly important role in advancing technologies related to energy harvesting, healthcare, and materials science.